2-(1H-benzo[d]imidazol-1-yl)-N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]acetamide
• InChI: InChI=1S/C20H18N6O3/c1-25-20-18(12(9-16(27)23-20)15-7-4-8-29-15)19(24-25)22-17(28)10-26-11-21-13-5-2-3-6-14(13)26/h2-8,11-12H,9-10H2,1H3,(H,23,27)(H,22,24,28)
• InChI Key: IOEYWXJRHJOALS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(CC(=O)N2)C3=CC=CO3)C(=N1)NC(=O)CN4C=NC5=CC=CC=C54
• Molecular Formula: C20H18N6O3
• Molecular Weight: 390.4 g/mol

Description

The compound “2-(1H-benzo[d]imidazol-1-yl)-N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide” is a complex organic molecule. It has been identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT, also known as SOAT)-1.

Synthesis Analysis

The synthesis of this compound involves the insertion of a piperazine unit in place of a 6-methylene chain in the linker between the head (pyridylacetamide) and tail (benzimidazole) moieties. This modification led to a marked enhancement of the aqueous solubility (up to 19 mg/mL at pH 1.2) and a significant improvement of the oral absorption.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a benzimidazole ring, a furan ring, and a pyrazolopyridine ring. The benzimidazole ring is a heterocyclic aromatic organic compound, which is a fusion of benzene and imidazole. The furan ring is a heterocyclic compound with a five-membered aromatic ring with four carbon atoms and one oxygen. The pyrazolopyridine ring is a bicyclic compound consisting of a pyrazole ring fused to a pyridine ring.

Physical And Chemical Properties Analysis

The compound is aqueous-soluble, with a solubility of up to 19 mg/mL at pH 1.2. It also shows significant improvement in oral absorption.

Scientific Research Applications

Antiproliferative Activity Against Cancer Cells

• Researchers have synthesized and evaluated a series of novel conjugates containing this compound. .

Antitumor Agents with Quinoline Derivatives

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Drug-Like Small Molecules Library

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Mechanism of Action

The compound has been identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT, also known as SOAT)-1. It exhibits 229-fold selectivity for human ACAT-1 over human ACAT-2.